Cas no 834883-99-7 (Quinoline, 2-bromo-3-fluoro-)

Quinoline, 2-bromo-3-fluoro- structure
Quinoline, 2-bromo-3-fluoro- structure
Product Name:Quinoline, 2-bromo-3-fluoro-
CAS No:834883-99-7
MF:C9H5BrFN
MW:226.04510474205
CID:670769
PubChem ID:12189463
Update Time:2025-04-19

Quinoline, 2-bromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-bromo-3-fluoro-
    • 2-Bromo-3-fluoroquinoline
    • Quinoline,2-bromo-3-fluoro
    • 834883-99-7
    • DTXSID40479736
    • AKOS024263636
    • FT-0720987
    • Inchi: 1S/C9H5BrFN/c10-9-7(11)5-6-3-1-2-4-8(6)12-9/h1-5H
    • InChI Key: PIDNKIQMWIQDOX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C2C=CC=CC2=N1)F

Computed Properties

  • Exact Mass: 224.95900
  • Monoisotopic Mass: 224.95894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.13640
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